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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethylpyrazine-d5

Cat. No.: B12383299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 3-Ethyl-2,5-dimethylpyrazine-d5. This deuterated stable isotope-labeled
compound is primarily utilized as an internal standard in analytical applications, particularly in
mass spectrometry-based methods for the quantification of its non-deuterated analogue. The
incorporation of five deuterium atoms provides a distinct mass shift, facilitating its use in
isotope dilution assays.

Chemical Identity and Properties

3-Ethyl-2,5-dimethylpyrazine-d5 is a deuterated form of 3-Ethyl-2,5-dimethylpyrazine, a
naturally occurring volatile compound found in some foods.[1] The deuterium labeling is
typically on the ethyl group.
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Property Value Source

. 3-(ethyl-d5)-2,5-
Chemical Name _ _ N/A
dimethylpyrazine

3-Ethyl-2,5-dimethylpyrazine-

Synonyms i [2]

Molecular Formula CsH7DsN2 N/A
Molecular Weight 141.23 g/mol N/A
CAS Number Not available N/A

Physical Characteristics

Detailed experimental data for the physical properties of 3-Ethyl-2,5-dimethylpyrazine-d5 are
not readily available in the literature. However, the physical properties are expected to be very
similar to its non-deuterated analogue, 3-Ethyl-2,5-dimethylpyrazine. The primary difference will
be in the molecular weight due to the presence of deuterium.

Note: The following data pertains to the non-deuterated (h5) form of the compound and should
be considered as a close approximation for the d5 variant.

Property Value Source
Appearance Colorless to pale yellow oil

Boiling Point 180-181 °C (at 760 mmHg) [3]
Density 0.965 g/mL (at 25 °C) [3]

Refractive Index (n2°/D)

1.5015

[3]

Solubility

Slightly soluble in chloroform

and ethyl acetate

Handling and Storage
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Storage: Store in a well-ventilated place. Keep container tightly closed. Recommended storage
is at room temperature for continental US, but may vary elsewhere.[2] For long-term storage, it
is advisable to store under inert gas.

Safety: The non-deuterated form is harmful if swallowed and is irritating to the eyes, respiratory
system, and skin. Standard laboratory safety precautions, including the use of personal
protective equipment (gloves, safety glasses), should be followed.

Experimental Protocols

The characterization and quantification of 3-Ethyl-2,5-dimethylpyrazine-d5 and its non-
deuterated counterpart typically involve chromatographic and mass spectrometric techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identity Confirmation

This is a primary method for the analysis of volatile compounds like pyrazines.

o Objective: To confirm the identity and determine the purity of 3-Ethyl-2,5-dimethylpyrazine-
d5.

 Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single
quadrupole or time-of-flight analyzer).

o Methodology:

o Sample Preparation: Dilute the sample in a suitable solvent (e.g., dichloromethane or
hexane).

o GC Conditions:
= Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).
» Injector Temperature: 250 °C.

= Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at
10 °C/min.
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» Carrier Gas: Helium at a constant flow rate.

o MS Conditions:
» |onization Mode: Electron lonization (EIl) at 70 eV.

» Mass Range: Scan from m/z 35 to 350.

o Expected Results: The chromatogram should show a single major peak corresponding to the
deuterated compound. The mass spectrum will show a molecular ion peak (M+) at m/z 141
and a fragmentation pattern that can be compared to the non-deuterated standard (M+ at
m/z 136).

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

NMR is used to confirm the structure and the position of the deuterium labels.

o Objective: To verify the molecular structure and confirm the location of the deuterium atoms.
¢ Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

o Methodology:

o Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.qg.,
chloroform-d, CDCIs).

o 'H NMR: The proton spectrum will show signals corresponding to the protons on the
pyrazine ring and the methyl groups. The signal for the ethyl group will be significantly
reduced or absent, confirming deuteration at this position.

o 2H NMR (Deuterium NMR): A deuterium spectrum will show a signal corresponding to the
deuterated ethyl group, confirming the presence and location of the deuterium.

o 183C NMR: The carbon spectrum will show signals for all eight carbon atoms. The signals
for the carbons in the deuterated ethyl group may show coupling to deuterium.

Diagrams
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Workflow for Physical and Chemical Characterization of 3-Ethyl-2,5-dimethylpyrazine-d5
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Caption: Characterization workflow for 3-Ethyl-2,5-dimethylpyrazine-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical and Chemical Characteristics
of 3-Ethyl-2,5-dimethylpyrazine-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12383299#3-ethyl-2-5-dimethylpyrazine-d5-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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